Cas no 851128-05-7 (1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate)

• Product Name: 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate
• CAS No: 851128-05-7
• MF: C₂₂H₂₃ClN₂O₂S
• MW: 414.948223352432
• CID: 6124226
• PubChem ID: 2150717
• Update Time: 2025-07-15

1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate
• 1-(tert-butyl)-3-methyl-4-(p-tolylthio)-1H-pyrazol-5-yl 2-chlorobenzoate
• Benzoic acid, 2-chloro-, 1-(1,1-dimethylethyl)-3-methyl-4-[(4-methylphenyl)thio]-1H-pyrazol-5-yl ester
• F0569-0771
• AKOS024584591
• 851128-05-7
• 1-tert-butyl-3-methyl-4-[(4-methylphenyl)sulfanyl]-1H-pyrazol-5-yl 2-chlorobenzoate
• [2-tert-butyl-5-methyl-4-(4-methylphenyl)sulfanylpyrazol-3-yl] 2-chlorobenzoate

• Inchi： 1S/C22H23ClN2O2S/c1-14-10-12-16(13-11-14)28-19-15(2)24-25(22(3,4)5)20(19)27-21(26)17-8-6-7-9-18(17)23/h6-13H,1-5H3
• InChI Key： ASOYULXSXORWFW-UHFFFAOYSA-N
• SMILES： C(OC1N(C(C)(C)C)N=C(C)C=1SC1=CC=C(C)C=C1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 414.1168768g/mol
• Monoisotopic Mass: 414.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 535.2±50.0 °C(Predicted)
• pka: 0.14±0.10(Predicted)

Additional information on 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate

Introduction to 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate (CAS No. 851128-05-7)

1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate (CAS No. 851128-05-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a tert-butyl group, a methyl group, and a sulfanyl moiety attached to a 4-methylphenyl group, all linked to a 2-chlorobenzoate ester. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate involves several steps, including the formation of the pyrazole ring, the introduction of the tert-butyl and methyl groups, and the attachment of the sulfanyl and 2-chlorobenzoate moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of several inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate has been investigated for its anti-cancer properties. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anti-cancer agent.

The pharmacokinetic properties of 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate have also been studied in detail. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. Furthermore, its stability under physiological conditions and low toxicity profile further support its suitability for clinical development.

In recent years, there has been increasing interest in the use of pyrazole derivatives as scaffolds for drug discovery. The versatility of the pyrazole ring allows for the introduction of various functional groups that can modulate biological activity and improve pharmacological properties. For instance, the substitution pattern on the pyrazole ring can significantly influence the binding affinity to specific targets such as enzymes or receptors. This flexibility has led to the development of numerous pyrazole-based drugs with diverse therapeutic applications.

The sulfanyl moiety in 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-yl 2-chlorobenzoate is another key structural feature that contributes to its biological activity. Sulfur-containing compounds are known for their ability to form covalent bonds with cysteine residues in proteins, which can lead to irreversible inhibition of target proteins. This property is particularly useful in designing drugs that target protein-protein interactions or enzymes with cysteine-rich active sites.

The tert-butyl group in this compound also plays a crucial role in enhancing its lipophilicity and improving its membrane permeability. These properties are important for ensuring that the compound can effectively reach its target site within cells. The methyl group on the pyrazole ring further contributes to the overall stability and solubility of the molecule, making it more suitable for formulation into various dosage forms.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-tert-butyl-3-methyl-4-(4-methylphenyl)sulfanyl-1H-pyrazol-5-y l 2-chlorobenzoate in human subjects. Early phase I trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In conclusion, 1-tetrt-butyl -3 -methyl -4 -(4 -m eth yl phen yl) sul fany l -1 H -pyra z ol -5 -y l 2 -chloro ben zoat e (CAS No . 85 1 128 -05 -7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.